Cas no 139004-53-8 (Acetyl chloride, (2,4,6-trinitrophenoxy)-)

• Product Name: Acetyl chloride, (2,4,6-trinitrophenoxy)-
• CAS No: 139004-53-8
• MF: C₈H₄ClN₃O₈
• MW: 305.585660934448
• CID: 1258514
• Update Time: 2024-08-04

Acetyl chloride, (2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, (2,4,6-trinitrophenoxy)-
• Acetyl chloride, 2-(2,4,6-trinitrophenoxy)-

• Inchi： 1S/C8H4ClN3O8/c9-7(13)3-20-8-5(11(16)17)1-4(10(14)15)2-6(8)12(18)19/h1-2H,3H2
• InChI Key： WMZRKNWCZKMRHG-UHFFFAOYSA-N
• SMILES： C(Cl)(COC1=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 44.02622

Experimental Properties

• Density: 1.756±0.06 g/cm3(Predicted)
• Boiling Point: 464.3±40.0 °C(Predicted)
• PSA: 17.07